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Welcome to the GEM-5 Technical Support Center. This guide is designed for researchers,
scientists, and drug development professionals who use GEM-5 for complex simulations and
face challenges with long-running benchmarks. Here you will find troubleshooting guides and
frequently asked questions to help you optimize your experiments.

Frequently Asked Questions (FAQSs)

Q1: My GEM-5 simulation is taking days or even weeks to complete. What are the primary
strategies to reduce the runtime?

Al: Extremely long simulation times are a common challenge in GEM-5. The primary strategies
to accelerate your benchmarks involve trading off simulation detail for speed at different phases
of execution. The three most effective techniques are:

o Choosing an appropriate CPU Model: GEM-5 offers various CPU models with different levels
of detail. For non-critical parts of your simulation, like OS boot, using simpler, faster models
can save a significant amount of time.[1][2]

o Checkpointing and Fast-Forwarding: This combination is powerful. You can run the initial,
less interesting parts of a workload (e.g., OS boot, application initialization) using a fast,
simple CPU model and then take a checkpoint.[3][4][5] This saved state can then be restored
to switch to a more detailed CPU model for the region of interest (ROI).[6]
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o Sampling: Instead of simulating an entire benchmark, you can simulate small, representative
portions.[7] Techniques like SimPoint and LoopPoint help identify these representative
phases, and by simulating just these sections, you can extrapolate the behavior of the full
workload with reasonable accuracy.[8][9]

Q2: How do | decide which CPU model to use for my simulation?

A2: The choice of CPU model depends on the specific requirements of your experiment,
balancing the need for accuracy against simulation speed.

e For Fast-Forwarding and Initialization: Use AtomicSimpleCPU or KvmCPU.
AtomicSimpleCPU is the fastest and least accurate model, suitable for bypassing
initialization phases.[1] KvmCPU leverages host virtualization for near-native execution
speed but requires the host and guest instruction set architectures (ISAs) to match.[1][10]

o For Detailed Architectural Studies: Use TimingSimpleCPU, MinorCPU, or O3CPU.

o TimingSimpleCPU is a step up from atomic, as it models memory access times, but it still
lacks a detailed pipeline.[1]

[¢]

MinorCPU models an in-order pipeline.[2]

[¢]

O3CPU (Out-of-Order) is the most detailed and slowest model, suitable for complex
microarchitectural studies.[2]

Q3: What is the difference between fast-forwarding and using checkpoints?
A3: Fast-forwarding and checkpointing are related but serve distinct purposes.

o Fast-forwarding is the process of using a simpler, faster CPU model to quickly get through
uninteresting parts of a program'’s execution.[6] For instance, you can fast-forward through
the operating system boot sequence.[4]

o Checkpoints are snapshots of the simulated system's state at a specific point in time.[5] You
can create a checkpoint after fast-forwarding to a region of interest. The key advantage is
that you can then restore this checkpoint multiple times to run different experiments without
needing to repeat the initial fast-forwarding phase.[6]
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Q4: My simulation crashes with a segmentation fault. How can | debug this?

A4: A segmentation fault in GEM-5 typically points to an incorrect memory address access
within your C++ configuration or source files. The recommended way to debug these errors is
by using the GNU Debugger (gdb). When a segfault occurs, GEM-5 will print a backtrace to the
terminal, which can help you identify the location of the error in the source code.[11]

Q5: Can | run GEM-5 simulations in parallel to speed them up?

A5: Yes, there are extensions to GEM-5 that enable parallel simulation on multi-core host
machines. Projects like parti-gem5 and par-gem5 have demonstrated significant speedups by
parallelizing the simulation of multi-core guest systems.[12][13][14] For instance, parti-gem5
has shown speedups of up to 42.7x when simulating a 120-core system on a 64-core host.[12]
[15] However, these approaches may introduce minor deviations in timing compared to single-
threaded simulations.[12][15]

Troubleshooting Guides

Issue: Simulation runs too slowly even with
optimizations.

Possible Cause: The host system's hardware may be a bottleneck. GEM-5's performance is
sensitive to the host machine's CPU and memory system.

Solution:

o Host Hardware: Profiling studies have shown that GEM-5's simulation speed is highly
sensitive to the size of the host CPU's L1 cache.[16][17] A 31% to 61% improvement in
simulation speed was observed when moving from an 8KB to a 32KB L1 cache.[16][17][18]

 Build Optimization: Compile GEM-5 with the .fast build option (e.g., scons
build/X86/gemb5.fast). This can increase simulation speed by about 20% by disabling
debugging assertions and traces.[19]

Issue: Inaccurate results when using sampling.
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Possible Cause: The chosen samples (SimPoints) may not be representative of the full
benchmark, or the warm-up period may be insufficient.

Solution:

e SimPoint Interval: The --simpoint-interval parameter determines the sampling frequency.
Smaller intervals can provide more accuracy but may also generate too many unnecessary
SimPoints.[8]

e Cache Warm-up: When restoring from a checkpoint for detailed simulation, it's crucial to
warm up the caches and other microarchitectural states. Use a warm-up period before the
SimPoint to ensure the system state is realistic when detailed simulation begins.[8]
Checkpoints typically do not save cache data, so restoring a checkpoint starts with cold
caches.[4]

Quantitative Data on Optimization Strategies

The following tables summarize the performance gains that can be achieved with different
optimization strategies.

Table 1: CPU Model Performance Comparison
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CPU Model Relative Speed Accuracy Typical Use Case
) Fast-forwarding OS
N/A (Native
KvmCPU Fastest ) boot and non-
Execution) ]
essential code.[1][2]
Fast-forwarding,
o booting an OS before
AtomicSimpleCPU Very Fast Lowest o )
switching to a detailed
model.[1]
Basic memory timing,
TimingSimpleCPU Fast Low not for detailed
pipeline analysis.[1]
) ) Detailed in-order
MinorCPU Slow High .
processor studies.[2]
Detailed out-of-order
_ processor
0O3CPU Slowest Highest

microarchitecture

research.[2]

Table 2: Speedups from Parallelization

Parallelization

Target System Host System Maximum Speedup
Framework
) 120-core ARM
parti-gem5 64-core x86-64 Up to 42.7x[12][15]
MPSoC
Up to 12x (for NAS
par-gem>5 64-core ARM MPSoC 64-core/128-thread

benchmarks)[13]

Experimental Protocols
Protocol 1: Checkpointing and Fast-Forwarding for a
Region of Interest (ROI)
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This protocol outlines the steps to boot an operating system, run a benchmark to its main
computational phase, create a checkpoint, and then restore it for detailed simulation.

e Annotate the Workload: If you have access to the source code, insert m5_work_begin() and
m5_work_end() pseudo-instructions to mark the start and end of your region of interest.[3]

¢ Initial Fast-Forward Run:

o Configure your GEM-5 script to use a fast CPU model (e.g., KvmCPU or
AtomicSimpleCPU).

o Run the simulation to boot the OS and execute the benchmark until it reaches the ROI.

o Use the m5 checkpoint command in your script or via m5term to create a checkpoint just
before the ROL.[3][5]

e Restore and Simulate ROI:
o Modify your GEM-5 script to restore from the created checkpoint.

o Specify a detailed CPU model (e.g., O3CPU) for this run using the --restore-with-cpu
option.[5]

o The simulation will now proceed from the checkpointed state with the detailed CPU model,
allowing for accurate analysis of the ROI.

Protocol 2: Using SimPoints for Sampled Simulation

This protocol describes how to generate and use SimPoints to speed up simulation by only
analyzing representative phases of a benchmark.

o Profile and Generate Basic Block Vectors (BBVSs):
o Run your benchmark in GEM-5 using a fast CPU model like AtomicSimpleCPU.

o Enable SimPoint profiling with the --simpoint-profile flag and specify an interval with --
simpoint-interval.[8] This will generate a BBV file.
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¢ Run the SimPoint Tool:

o Use the SimPoint software (external to GEM-5) to analyze the generated BBV file. This
tool clusters the basic block vectors and identifies a set of representative SimPoints and
their corresponding weights.[3][9]

o Take Checkpoints at SimPoints:
o Run the simulation again in fast mode, providing the SimPoints and weights files.

o Use the --take-simpoint-checkpoint option. GEM-5 will automatically create checkpoints at
the instruction counts corresponding to the start of each representative SimPoint.[8] It is
advisable to include a warmup period.

e Detailed Simulation of SimPoints:
o For each generated checkpoint, restore it using a detailed CPU model (e.g., O3CPU).
o Run the simulation for the length of the SimPoint interval.

» Analyze and Extrapolate:

o Combine the statistics from each detailed simulation run, weighted by the corresponding
SimPoint weights, to get an accurate estimate of the performance of the full benchmark
run.[20]

Visualizations
Logical Relationship of GEM-5 CPU Models

Caption: Trade-off between simulation speed and architectural accuracy in GEM-5 CPU
models.

Experimental Workflow: Fast-Forwarding and
Checkpointing
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Caption: Workflow for using a fast CPU model and checkpoints to analyze a region of interest.

Experimental Workflow: SimPoint Sampling
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Caption: Workflow for accelerating simulations using the SimPoint sampling methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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